1-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-3-phenylurea

• IUPAC Name: 1-[2-(2-methylimidazol-1-yl)ethyl]-3-phenylurea
• InChI: InChI=1S/C13H16N4O/c1-11-14-7-9-17(11)10-8-15-13(18)16-12-5-3-2-4-6-12/h2-7,9H,8,10H2,1H3,(H2,15,16,18)
• InChI Key: PFMNLUAUAVPULW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• CAS No.: 1226431-49-7

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

The molecular structure of imidazole shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atom.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Catalysis

N-heterocyclic carbenes (NHCs), including imidazole-based structures, have demonstrated significant efficiency as catalysts in transesterification and acylation reactions. These compounds facilitate the conversion of esters and alcohols into corresponding esters with high efficiency, even at low catalyst loadings and room temperature conditions (Grasa, Nolan, 2003). Similarly, imidazole derivatives have been utilized as nucleophilic catalysts for various reactions, further underscoring their versatility and efficiency in catalytic applications (Grasa, Kissling, Nolan, 2002).

Material Science

Imidazole and its derivatives have been explored for their potential in material science, especially in the creation of novel nanocomposites and polymers. For instance, imidazolium-based ionic liquid monomers have been intercalated into montmorillonite layers and copolymerized with methacrylic acid, leading to pH-sensitive nanocomposites suitable for colon-specific drug delivery systems. This highlights the role of imidazole derivatives in developing advanced materials with potential biomedical applications (Mahkam, Rafi, Mohammadzadeh Gheshlaghi, 2016).

Organic Synthesis

The versatility of imidazole derivatives extends to organic synthesis, where they serve as key intermediates and catalysts for synthesizing complex organic compounds. For example, the synthesis of polyhydroquinoline derivatives using imidazolium salts as catalysts under solvent-free conditions showcases the utility of these compounds in facilitating efficient and environmentally friendly chemical reactions (Khaligh, 2014). Additionally, imidazole-based ionic liquids have been employed as mild and effective catalysts for the synthesis of trisubstituted imidazoles, further demonstrating their broad applicability in organic synthesis processes (Zang, Su, Mo, Cheng, Jun, 2010).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that imidazole and its derivatives have a promising future in drug development.